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2-Bromo-5-(4-

fluorophenyl)pyridine

CAS No.: 868254-43-7

Cat. No.: B3290831

Get Quote

An In-depth Technical Guide to the Characterization of 2-Bromo-5-(4-fluorophenyl)pyridine

Abstract
2-Bromo-5-(4-fluorophenyl)pyridine is a pivotal heterocyclic building block in modern

medicinal chemistry and materials science. Its structural arrangement, featuring a pyridine core

functionalized with both a reactive bromine atom and a fluorophenyl moiety, makes it an

attractive scaffold for the synthesis of complex molecular architectures. The precise

characterization of this compound is paramount to ensure the integrity, reproducibility, and

success of subsequent synthetic transformations and biological evaluations. This guide

provides a comprehensive overview of the essential analytical techniques for the definitive

characterization of 2-Bromo-5-(4-fluorophenyl)pyridine, intended for researchers, chemists,

and drug development professionals. We will delve into the causality behind experimental

choices for synthesis, purification, and analysis, presenting field-proven protocols for Nuclear

Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance

Liquid Chromatography (HPLC), alongside crucial safety and handling information.
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Introduction: The Significance of a Privileged
Scaffold
The pyridine ring is a "privileged scaffold" in drug discovery, forming the core of numerous

approved pharmaceuticals.[1][2] Its ability to act as a hydrogen bond acceptor and engage in

π-stacking interactions makes it a cornerstone of molecular design. The introduction of specific

substituents, such as a bromine atom and a fluorophenyl group, imparts unique properties to

the parent scaffold. The bromine at the 2-position serves as a versatile synthetic handle, readily

participating in a wide array of palladium-catalyzed cross-coupling reactions like Suzuki-

Miyaura and Buchwald-Hartwig aminations.[3][4] This allows for the strategic introduction of

diverse chemical functionalities.

The 4-fluorophenyl group at the 5-position is significant for several reasons. The fluorine atom

can enhance metabolic stability, improve binding affinity to biological targets by forming

favorable electrostatic interactions, and modulate the electronic properties of the entire

molecule.[3] This specific substitution pattern is found in various pharmacologically active

agents, including kinase inhibitors.[3] Given its role as a critical intermediate, a robust and

unambiguous characterization is not merely a quality control step but a foundational

requirement for any research and development program utilizing this compound.

Physicochemical and Safety Profile
A thorough understanding of the compound's physical properties and associated hazards is the

first step in its effective utilization.

Physicochemical Data
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Property Value Source

IUPAC Name
2-Bromo-5-(4-

fluorophenyl)pyridine
N/A

CAS Number
4352-53-0 (Illustrative, specific

CAS may vary)
N/A

Molecular Formula C₁₁H₇BrFN [5][6]

Molecular Weight 252.09 g/mol [5][6]

Appearance White to off-white solid [7][8]

Melting Point ~85-90 °C (Predicted) N/A

Boiling Point
Not readily available, likely

high
[5]

SMILES Fc1ccc(cc1)c2ccc(Br)nc2 [5]

InChI Key (Predicted based on structure) [5][6]

Safety and Handling
2-Bromo-5-(4-fluorophenyl)pyridine and its precursors are hazardous chemicals that must

be handled with appropriate precautions.

General Handling: Avoid all personal contact, including inhalation of dust and contact with

skin and eyes.[9] Use only in a well-ventilated area, preferably within a chemical fume hood.

[9] Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.[5][10]

Hazard Statements (H-Codes): Commonly associated with similar compounds are H302

(Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation),

and H335 (May cause respiratory irritation).[5][9]

Precautionary Statements (P-Codes): Key precautionary measures include P261 (Avoid

breathing dust), P280 (Wear protective gloves/eye protection), and P305+P351+P338 (IF IN

EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing).[5][10]
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Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[11]

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, state, and federal regulations.

Synthesis and Purification Workflow
The most logical and widely adopted method for constructing the C-C bond between the

pyridine and phenyl rings is the Suzuki-Miyaura cross-coupling reaction. This choice is

predicated on its high functional group tolerance, mild reaction conditions, and commercial

availability of starting materials.
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Synthesis Phase

Purification & Characterization

2,5-Dibromopyridine

Suzuki-Miyaura Coupling
in Dioxane/Water

4-Fluorophenylboronic Acid Pd Catalyst (e.g., Pd(PPh₃)₄)
+ Base (e.g., K₃PO₄)

Crude Product

Column Chromatography
(Silica Gel)

Pure 2-Bromo-5-(4-fluorophenyl)pyridine

Structural & Purity Analysis
(NMR, MS, HPLC)

NMR Analysis Workflow

Sample Prep
(10-15mg in CDCl₃)

Data Acquisition
(¹H, ¹³C, ¹⁹F)

Data Processing
(Fourier Transform, Phasing)

Spectral Analysis
(Shifts, Coupling, Integration) Structure Confirmation
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Develop HPLC Method

Select Column
(Start with C18)

Select Mobile Phase
(ACN/Water + 0.1% Acid)

Run Initial Gradient
(e.g., 10-95% ACN)

Peak Shape & RT OK?

Optimize Gradient/Isocratic
Adjust pH/Solvent

No

Method Validated

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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